![molecular formula C19H12Cl2N4OS B2583256 (E)-4-((2-cyano-2-(4-(2,4-dichlorophenyl)thiazol-2-yl)vinyl)amino)benzamide CAS No. 477305-31-0](/img/structure/B2583256.png)
(E)-4-((2-cyano-2-(4-(2,4-dichlorophenyl)thiazol-2-yl)vinyl)amino)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-4-((2-cyano-2-(4-(2,4-dichlorophenyl)thiazol-2-yl)vinyl)amino)benzamide, also known as DBCO-PEG4-NHS ester, is a chemical compound used in scientific research for bioconjugation and labeling purposes. This compound is a derivative of the thiazole family and is commonly used in the field of chemical biology.
Scientific Research Applications
Synthesis and Anticancer Activity
A study by Saad and Moustafa (2011) involved the synthesis of S-glycosyl and S-alkyl derivatives of 4-amino-3-mercapto-6-(2-(2-thienyl)vinyl)-1,2,4-triazin-5(4H)-one using various halo compounds. This research aimed to explore the anticancer potential of these compounds. Significant in vitro anticancer activities were observed for some derivatives, notably compounds 12 and 18, which demonstrated cytotoxic effects against different cancer cell lines, highlighting the potential of such compounds in cancer therapy Saad & Moustafa, 2011.
Multi-stimuli Responsive Materials
Lu and Xia (2016) developed a novel V-shaped molecule, (E)-2′-[2-(Benzo[d]thiazol-2-yl)vinyl]-N,N-dimethyl-(1,1′-biphenyl)-4-amine 2, known as a half-cut cruciform. This molecule exhibited significant morphological and fluorescence changes in response to mechanical force and pH stimuli, showcasing its potential in developing advanced materials for security ink applications and other technologies that require environmental responsiveness Lu & Xia, 2016.
Anticancer Agents Synthesis
Tiwari et al. (2017) synthesized a series of Schiff’s bases containing thiadiazole scaffold and benzamide groups, known for their significant biological properties. The study aimed to evaluate these compounds' anticancer activity against various human cancer cell lines, including SK-MEL-2, HL-60, HeLa, and MCF-7. Compounds 7k, 7l, 7b, and 7a were identified as the most potent, exhibiting GI50 values comparable to the standard drug Adriamycin. This work underlines the importance of the thiadiazole scaffold and benzamide group in developing new anticancer agents Tiwari et al., 2017.
Photoluminescent Properties
Pepitone, Hardaker, and Gregory (2003) explored the synthesis of novel 3,4-ethylenedioxythiophene (EDOT) derivatives and their photoluminescent properties. The study led to the creation of compounds with potential applications in photoluminescent materials, contributing to the development of new materials for optoelectronic devices Pepitone et al., 2003.
properties
IUPAC Name |
4-[[(E)-2-cyano-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]ethenyl]amino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12Cl2N4OS/c20-13-3-6-15(16(21)7-13)17-10-27-19(25-17)12(8-22)9-24-14-4-1-11(2-5-14)18(23)26/h1-7,9-10,24H,(H2,23,26)/b12-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPKMQOUJMDLQJV-FMIVXFBMSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)N)NC=C(C#N)C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1C(=O)N)N/C=C(\C#N)/C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12Cl2N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.